Cas no 62591-77-9 ( )

  structure
  structure
Product Name: 
CAS No:62591-77-9
MF:C6H13O5P
MW:196.138183355331
CID:956925
PubChem ID:431492
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]phosphonic acid
    • 1-(1,1-Dimethylethyl) phosphonoacetate diammonium salt
    • AC1L8RK3
    • Acetic acid, phosphono-, 1-(1,1-dimethylethyl) ester, diammonium salt
    • Acetic acid, phosphono-, 1,1-dimethylethyl ester
    • AG-G-30095
    • CTK2F7341
    • tert-butoxycarbonylmethylphosphonic acid
    • tert-butyl phosphonoacetate
    • SCHEMBL2198384
    • CHEMBL3245441
    • DTXSID00211634
    • 62591-77-9
    • KKAWRARRTNILEQ-UHFFFAOYSA-N
    • (2-tert-butoxy-2-oxo-ethyl)phosphonic acid
    • NSC 294175
    •  
    • Inchi: 1S/C6H13O5P/c1-6(2,3)11-5(7)4-12(8,9)10/h4H2,1-3H3,(H2,8,9,10)
    • InChI Key: KKAWRARRTNILEQ-UHFFFAOYSA-N
    • SMILES: P(CC(=O)OC(C)(C)C)(=O)(O)O

Computed Properties

  • Exact Mass: 196.05009
  • Monoisotopic Mass: 196.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.305
  • Boiling Point: 334.3°C at 760 mmHg
  • Flash Point: 156°C
  • Refractive Index: 1.464
  • PSA: 83.83
  • LogP: 0.82970
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd